Cas no 712-80-1 (Dimethyl-(4-thiazolidin-2-yl-phenyl)-amine)

• Product Name: Dimethyl-(4-thiazolidin-2-yl-phenyl)-amine
• CAS No: 712-80-1
• MF: C₁₁H₁₆N₂S
• MW: 208.323141098022
• MDL: MFCD00602263
• CID: 570475
• PubChem ID: 120774
• Update Time: 2025-09-27

Dimethyl-(4-thiazolidin-2-yl-phenyl)-amine Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N,N-dimethyl-4-(2-thiazolidinyl)-
• 2-(4-Dimethylaminophenyl)Thiazolidine
• N,N-Dimethyl-4-(1,3-thiazolan-2-yl)aniline
• N,N-DIMETHYL-4-(1,3-THIAZOLIDIN-2-YL)ANILINE
• (+-)-2-<4-Dimethylamino-phenyl>-thiazolidin
• 2-(p-(dimethylamino)phenyl)-1,3-thiazolidine
• 2-(p-dimethylaminophenyl)thiazolidine
• dimethyl(4-(1,3-thiazolidin-2-yl)phenyl)amine
• Dimethyl-(4-thiazolidin-2-yl-phenyl)-amine
• dimethylthiazolanylaniline
• F1912-0006
• N,N-dimethyl-4-thiazolidin-2-yl-aniline
• Thiazolidine,2-(p-(dimethylamino)phenyl)
• SR-01000449362
• BRN 1212853
• CHEMBL1465008
• KA-0734
• DTXSID50991515
• N,N-dimethyl-4-(thiazolidin-2-yl)aniline
• F0191-0930
• MFCD00602263
• J-523258
• HMS1684N10
• 2-(p-(Dimethylamino)phenyl)thiazolidine
• MLS000071968
• AKOS000301116
• SMR000010296
• SR-01000449362-1
• Thiazolidine, 2-(p-(dimethylamino)phenyl)-
• SCHEMBL4924273
• EN300-235942
• VU0494581-1
• HMS2415E14
• CS-0300241
• AKOS016050451
• 712-80-1
• AH-034/11963204
• N,N-dimethyl-N-[4-(1,3-thiazolidin-2-yl)phenyl]amine

• MDL： MFCD00602263
• Inchi： 1S/C11H16N2S/c1-13(2)10-5-3-9(4-6-10)11-12-7-8-14-11/h3-6,11-12H,7-8H2,1-2H3
• InChI Key： ISSWNDGJXPGDPC-UHFFFAOYSA-N
• SMILES： S1CCNC1C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 208.10300
• Monoisotopic Mass: 208.103419
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.6

Experimental Properties

• Density: 1.117
• Melting Point: 139-141
• Boiling Point: 365.2°C at 760 mmHg
• Flash Point: 174.7°C
• Refractive Index: 1.603
• PSA: 40.57000
• LogP: 2.41640

Dimethyl-(4-thiazolidin-2-yl-phenyl)-amine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：(BD62281)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Dimethyl-(4-thiazolidin-2-yl-phenyl)-amine

Recent Advances in the Study of Dimethyl-(4-thiazolidin-2-yl-phenyl)-amine (CAS: 712-80-1)

Dimethyl-(4-thiazolidin-2-yl-phenyl)-amine (CAS: 712-80-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its thiazolidine core and dimethylamino substituent, has shown promising pharmacological properties, particularly in the context of antimicrobial and anti-inflammatory applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential therapeutic uses.

One of the key findings in the latest research is the compound's ability to modulate specific biological pathways involved in microbial resistance. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Dimethyl-(4-thiazolidin-2-yl-phenyl)-amine exhibits potent activity against methicillin-resistant Staphylococcus aureus (MRSA) by inhibiting bacterial cell wall synthesis. The study utilized a combination of in vitro assays and molecular docking simulations to identify the compound's binding affinity for key bacterial enzymes, providing a foundation for further drug development.

In addition to its antimicrobial properties, recent investigations have highlighted the compound's anti-inflammatory potential. A preprint article from BioRxiv (2024) reported that Dimethyl-(4-thiazolidin-2-yl-phenyl)-amine significantly reduces the production of pro-inflammatory cytokines in macrophage cell lines. The study employed transcriptomic analysis to reveal the compound's impact on NF-κB signaling, suggesting its utility in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of Dimethyl-(4-thiazolidin-2-yl-phenyl)-amine has also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry described an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method employs greener solvents and catalytic conditions, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Despite these advancements, challenges remain in the clinical translation of Dimethyl-(4-thiazolidin-2-yl-phenyl)-amine. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, prompting ongoing research into prodrug strategies and formulation optimization. Furthermore, toxicological assessments are underway to ensure its safety profile meets regulatory standards for human use.

In conclusion, Dimethyl-(4-thiazolidin-2-yl-phenyl)-amine (CAS: 712-80-1) represents a versatile scaffold with significant therapeutic potential. Its dual antimicrobial and anti-inflammatory activities, coupled with recent synthetic improvements, position it as a promising candidate for further drug discovery efforts. Future research directions may include structure-activity relationship studies to optimize potency and selectivity, as well as in vivo efficacy evaluations in disease-relevant models.